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Compound of Interest

Compound Name: Trifluoroacetyl chloride

Cat. No.: B1202037 Get Quote

An In-depth Technical Guide to Trifluoroacetyl Chloride: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

Abstract
Trifluoroacetyl chloride (CF₃COCl), a perfluorinated acyl chloride, is a highly reactive and

versatile chemical intermediate with significant applications in organic synthesis, particularly

within the pharmaceutical and agrochemical industries.[1][2] This document provides a

comprehensive overview of its chemical properties, molecular structure, reactivity, and

spectroscopic data. Detailed experimental protocols for its synthesis and handling are

presented, alongside a discussion of its role in modern drug development. All quantitative data

is summarized for clarity, and key processes are visualized using logical diagrams.

Chemical and Physical Properties
Trifluoroacetyl chloride is a colorless gas at standard temperature and pressure, typically

shipped and stored as a liquefied gas under its own vapor pressure.[1][3] It possesses a

pungent odor and fumes in the presence of moist air due to its high reactivity with water.[2][4]

Its physical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₂ClF₃O [1]

Molecular Weight 132.47 g/mol [5]

CAS Number 354-32-5 [1]

IUPAC Name 2,2,2-trifluoroacetyl chloride [5]

Melting Point -146 °C [1][6]

Boiling Point -27 °C [1][6]

Density (liquid) 1.384 g/mL at 20 °C [1]

Vapor Density 4.6 (vs air) [6]

Vapor Pressure 3760 mmHg at 25°C [6]

Appearance Colorless gas [2][5]

Molecular Structure and Bonding
Trifluoroacetyl chloride consists of a central carbonyl group bonded to a trifluoromethyl group

and a chlorine atom. The strong electron-withdrawing nature of the three fluorine atoms

significantly influences the electrophilicity of the carbonyl carbon, making it a potent acylating

agent.[2]

Caption: Molecular structure of trifluoroacetyl chloride.

Spectroscopic Data
Spectroscopic analysis is crucial for the characterization of trifluoroacetyl chloride and its

reaction products. Vibrational and nuclear magnetic resonance spectroscopy are primary

methods for its analysis.[7]
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Spectroscopic Data Description Reference

¹⁹F NMR

The chemical shift of the

trifluoroacetyl group is

sensitive to the molecular

environment, typically

appearing in the range of -67

to -85 ppm relative to CFCl₃.

This variability is useful for

structural elucidation of its

derivatives.

[8][9]

IR Spectroscopy

Infrared spectroscopy is a

powerful tool for monitoring

reactions involving

trifluoroacetyl chloride, with

characteristic peaks for the

C=O and C-F bonds.

[7]

Mass Spectrometry

GC-MS is used for the

identification and quantification

of trifluoroacetyl chloride.

[5]

Reactivity and Chemical Reactions
Trifluoroacetyl chloride is a highly reactive acyl chloride. Its reactivity is dominated by the

electrophilic carbonyl carbon.

Reactivity Profile
Reaction with Nucleophiles: It reacts vigorously with protic nucleophiles.[2]

Water: Hydrolyzes readily in water or moist air to form trifluoroacetic acid and hydrogen

chloride gas.[1][10]

Alcohols: Reacts with alcohols to form trifluoroacetate esters.[2]

Amines: Reacts with amines to form trifluoroacetamides.[2][5]
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Incompatibilities: It is incompatible with strong oxidizing agents, alkalis, and certain ethers

like diisopropyl ether, with which it may react explosively in the presence of metal salts.[5]

[10]

Trifluoroacetyl Chloride (CF₃COCl)

Water (H₂O)

Hydrolysis

Alcohol (R-OH)

Esterification

Amine (R-NH₂)

Amidation

Trifluoroacetic Acid (CF₃COOH) + HCl Trifluoroacetate Ester (CF₃COOR) Trifluoroacetamide (CF₃CONHR)

Click to download full resolution via product page

Caption: Reactivity of trifluoroacetyl chloride with nucleophiles.

Synthesis and Handling
Laboratory and Industrial Synthesis
Several methods exist for the synthesis of trifluoroacetyl chloride. A common industrial

approach involves the catalytic chlorination of trifluoroacetaldehyde (fluoral) with chlorine gas

over an activated carbon catalyst.[11]

Reaction: CF₃CHO + Cl₂ → CF₃COCl + HCl

Conditions: The reaction is typically carried out in the gas phase at temperatures between

130°C and 250°C.[11]
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Other laboratory-scale methods include the reaction of trifluoroacetic acid with reagents like

benzoyl chloride.[7]

Experimental Protocol: Synthesis from
Trifluoroacetaldehyde
Objective: To synthesize trifluoroacetyl chloride by catalytic chlorination of

trifluoroacetaldehyde.

Materials:

Fixed-bed reactor

Activated carbon catalyst

Trifluoroacetaldehyde (fluoral) gas

Chlorine gas

Nitrogen gas (for purging)

Condenser and collection system cooled to low temperatures

Procedure:

Pack the reactor with the activated carbon catalyst.

Purge the system with nitrogen gas and heat the reactor to the desired temperature (e.g.,

185°C).[11]

Introduce a gaseous mixture of trifluoroacetaldehyde and chlorine (e.g., in a molar ratio of

1:1 to 1:2) into the reactor.[11]

The gaseous products exiting the reactor are passed through a condenser to liquefy the

trifluoroacetyl chloride.

The collected liquid is then purified by distillation.
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Caption: Experimental workflow for the synthesis of trifluoroacetyl chloride.

Safety and Handling
Trifluoroacetyl chloride is a toxic and corrosive substance.[4][5]

Toxicity: It may be fatal if inhaled, ingested, or absorbed through the skin. Vapors are

extremely irritating to the eyes, skin, and respiratory tract.[1][5]

Handling: Work should be conducted in a well-ventilated fume hood.[10][12] Personal

protective equipment (PPE), including chemical-resistant gloves, safety goggles, a face

shield, and appropriate respiratory protection, is mandatory.[10][13]

Storage: It should be stored as a liquid under pressure in a cool, dry, well-ventilated area,

away from incompatible materials.[13] Containers must be kept tightly sealed.

Applications in Research and Drug Development
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The primary use of trifluoroacetyl chloride is as a reagent to introduce the trifluoromethyl

group into molecules, a common strategy in drug design to enhance properties like metabolic

stability and lipophilicity.[1][14]

Pharmaceutical Intermediates: It is a key building block in the synthesis of various

pharmaceuticals and agrochemicals.[1][2] For instance, derivatives of trifluoroacetyl
chloride are used in the synthesis of compounds with applications in treating drug-resistant

tuberculosis and other conditions.[14]

Protecting Group: The trifluoroacetyl group can be used as a protecting group for amines

and alcohols in organic synthesis.

Analytical Reagent: It has been explored as a derivatizing agent for amines, alcohols, and

phenols for analysis by ¹⁹F NMR spectroscopy.[1]

Metabolism Studies: Trifluoroacetyl chloride is a reactive metabolite of the anesthetic

halothane, and its formation is linked to halothane-induced hepatitis through the acylation of

liver proteins.[5][10] This has been a significant area of toxicological research.

Conclusion
Trifluoroacetyl chloride is a valuable but hazardous chemical reagent. Its high reactivity,

driven by the trifluoromethyl group, makes it an indispensable tool for the synthesis of complex

fluorinated molecules in the pharmaceutical and fine chemical industries. A thorough

understanding of its chemical properties, reactivity, and handling requirements is essential for

its safe and effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

